Cas no 100249-59-0 (2-Ethoxyhexanoic acid)

2-Ethoxyhexanoic acid structure

Product Name:2-Ethoxyhexanoic acid

CAS No:100249-59-0

Molecular Formula:C₈H₁₆O₃

Molecular Weight:160.210843086243

CID:4558635

PubChem ID:20164269

2-Ethoxyhexanoic acid Properties

Names and Identifiers

- 2-ethoxyhexanoic acid
- SY057663
- MDL： MFCD20639901
- InChIKey： RESDJAQXNNEBIQ-UHFFFAOYSA-N
- Inchi： 1S/C8H16O3/c1-3-5-6-7(8(9)10)11-4-2/h7H,3-6H2,1-2H3,(H,9,10)
- SMILES： O(CC)C(C(=O)O)CCCC

Computed Properties

Exact Mass: 160.109944g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 160.109944g/mol
Heavy Atom Count: 11
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 46.5
Molecular Weight: 160.21g/mol

2-Ethoxyhexanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D776725-1g	2-Ethoxyhexanoic Acid	100249-59-0	95%	1g	$630	2022-09-05

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:100249-59-0)2-Ethoxyhexanoic acid

Purity:99%

Quantity:1g

Price($):527.0